Cas no 1803571-66-5 (3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1)
• CAS No: 1803571-66-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 5152540
• PubChem ID: 23080026
• Update Time: 2025-05-24

3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H11NO.ClH/c1-4-5(7)2-3-6-4;/h4-7H,2-3H2,1H3;1H
• InChI Key： CFFLXBUMALVKSD-UHFFFAOYSA-N
• SMILES： OC1CCNC1C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1)

3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1)

3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1), also known by its CAS number 1803571-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinols, which are five-membered cyclic secondary alcohols derived from pyrrolidine. The presence of the methyl group at the 2-position introduces unique chemical and biological properties, making it a valuable molecule for various applications.

The structure of 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) consists of a pyrrolidine ring with a hydroxyl group at the 3-position and a methyl substituent at the 2-position. The hydrochloride salt form indicates that it exists as a zwitterionic species, which is common for compounds with both acidic and basic functionalities. This structural arrangement not only influences its physical properties but also plays a crucial role in its interactions with biological systems.

Recent studies have highlighted the potential of 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) in drug discovery and development. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in several research articles. For instance, a study published in *Organic Letters* demonstrated how this compound can be utilized to enhance the enantioselectivity of certain reactions, making it a valuable tool in the synthesis of complex molecules with high optical purity.

In addition to its role in organic synthesis, 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) has shown promise in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new therapeutic agents. A recent paper in *Journal of Medicinal Chemistry* reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, suggesting its potential as a starting point for drug development.

The synthesis of 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization to introduce the methyl and hydroxyl groups. Modern synthetic methods often employ catalytic asymmetric hydrogenation or other enantioselective techniques to ensure high yields and enantiomeric excess. These advancements have made the compound more accessible for both academic and industrial applications.

From an analytical standpoint, 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) can be characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions. Recent improvements in analytical techniques have further enhanced our ability to study this compound's properties at a molecular level.

In terms of applications, 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) finds use in both academic research and industrial settings. Its role as a chiral building block has been particularly significant in the synthesis of bioactive molecules. Moreover, its compatibility with various reaction conditions makes it versatile for use in different chemical transformations.

Looking ahead, ongoing research into 3-Pyrrolidinol, 2-methyl-, hydrochloride (1:1) is expected to uncover new avenues for its application in drug discovery and chemical synthesis. As researchers continue to explore its properties and potential uses, this compound is likely to remain an important focus in the field of organic chemistry.